Cas no 1513253-70-7 (6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one)

• Product Name: 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one
• CAS No: 1513253-70-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5760034
• PubChem ID: 79835696
• Update Time: 2025-05-22

6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125269
• AKOS018394378
• 1513253-70-7
• CS-0348440
• 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one
• Cyclohexanone, 6-(3-methoxy-1-oxopropyl)-2,2-dimethyl-

• Inchi： 1S/C12H20O3/c1-12(2)7-4-5-9(11(12)14)10(13)6-8-15-3/h9H,4-8H2,1-3H3
• InChI Key： CVMADNUDOLPBJY-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCOC)=O)CCCC1(C)C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±27.0 °C(Predicted)
• pka: 10.69±0.40(Predicted)

Additional information on 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one

6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one: A Comprehensive Overview

The compound 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one, identified by the CAS number 1513253-70-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its intricate structure, with the 3-Methoxypropanoyl group attached to the cyclohexanone ring, which is further substituted with two methyl groups at the 2-position. This combination of functional groups and substituents imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of cyclohexanone derivatives in drug discovery and development. The presence of the methoxypropanoyl group in this compound introduces additional functionality, making it a promising candidate for various biological assays. Researchers have explored its potential as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor binding studies.

The synthesis of 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The use of modern catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. These advancements have made the compound more accessible for large-scale production and application in industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The molecule's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability that can be enhanced through appropriate storage conditions.

The application of 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one extends beyond pharmaceuticals. It has found utility in the fragrance industry as a component in perfumes and personal care products due to its pleasant odor profile. Additionally, its role as an intermediate in the synthesis of advanced materials, such as polymers and coatings, has been explored. Recent research has focused on its potential as a building block for constructing complex molecular architectures with tailored properties.

From an environmental perspective, the biodegradation and toxicity profiles of this compound have been evaluated to ensure its safe use in commercial products. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. Regulatory agencies have also assessed its toxicity levels, concluding that it poses minimal risk to aquatic life when used within recommended limits.

In conclusion, 6-(3-Methoxypropanoyl)-2,2-dimethylcyclohexan-1-one, CAS number 1513253-70-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this molecule, its significance in the chemical landscape is expected to grow further.